Cas no 2137481-43-5 (tert-butyl 2-amino-3-2-(thiophen-2-yl)-1H-imidazol-1-ylpropanoate)

• Product Name: tert-butyl 2-amino-3-2-(thiophen-2-yl)-1H-imidazol-1-ylpropanoate
• CAS No: 2137481-43-5
• MF: C₁₄H₁₉N₃O₂S
• MW: 293.384561777115
• CID: 5843641
• PubChem ID: 165800642
• Update Time: 2025-06-15

tert-butyl 2-amino-3-2-(thiophen-2-yl)-1H-imidazol-1-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-2-(thiophen-2-yl)-1H-imidazol-1-ylpropanoate
• 2137481-43-5
• tert-butyl 2-amino-3-[2-(thiophen-2-yl)-1H-imidazol-1-yl]propanoate
• EN300-1141473

• Inchi： 1S/C14H19N3O2S/c1-14(2,3)19-13(18)10(15)9-17-7-6-16-12(17)11-5-4-8-20-11/h4-8,10H,9,15H2,1-3H3
• InChI Key： SZUWSYGJALNDRQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NC=CN1CC(C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 293.11979803g/mol
• Monoisotopic Mass: 293.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 98.4Ų

Additional information on tert-butyl 2-amino-3-2-(thiophen-2-yl)-1H-imidazol-1-ylpropanoate

Comprehensive Overview of tert-butyl 2-amino-3-(2-(thiophen-2-yl)-1H-imidazol-1-yl)propanoate (CAS No. 2137481-43-5)

In the realm of pharmaceutical and organic chemistry, tert-butyl 2-amino-3-(2-(thiophen-2-yl)-1H-imidazol-1-yl)propanoate (CAS No. 2137481-43-5) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its thiophene and imidazole moieties, is a subject of interest for researchers exploring novel drug candidates and bioactive molecules. The presence of a tert-butyl ester group further enhances its stability, making it a valuable intermediate in synthetic chemistry.

The molecular structure of tert-butyl 2-amino-3-(2-(thiophen-2-yl)-1H-imidazol-1-yl)propanoate combines heterocyclic aromatic systems, which are pivotal in medicinal chemistry. The thiophene ring, a sulfur-containing heterocycle, is known for its electron-rich properties and is frequently incorporated into compounds with diverse biological activities. Meanwhile, the imidazole ring is a key pharmacophore in many FDA-approved drugs, contributing to interactions with biological targets. This dual functionality positions the compound as a promising scaffold for drug discovery.

Recent trends in pharmaceutical research highlight a growing demand for small-molecule inhibitors and kinase modulators, areas where tert-butyl 2-amino-3-(2-(thiophen-2-yl)-1H-imidazol-1-yl)propanoate could play a role. Searches for "imidazole-based drug candidates" and "thiophene derivatives in medicine" have surged, reflecting the scientific community's focus on these motifs. Additionally, the compound's potential as a protease inhibitor or receptor antagonist aligns with current investigations into targeted therapies for chronic diseases.

From a synthetic perspective, the tert-butyl ester group in tert-butyl 2-amino-3-(2-(thiophen-2-yl)-1H-imidazol-1-yl)propanoate offers advantages in protecting carboxylic acid functionalities during multi-step reactions. This feature is particularly relevant in peptide synthesis and the development of prodrugs, where controlled release mechanisms are essential. Researchers frequently inquire about "ester protection strategies" and "amino acid derivatives in drug design," underscoring the compound's relevance in modern organic synthesis.

The compound's physicochemical properties, such as solubility and lipophilicity, are critical for its bioavailability and pharmacokinetic profile. Computational studies and QSAR modeling have become indispensable tools for predicting these traits, with searches for "molecular property prediction" and "drug-likeness analysis" rising in popularity. These methodologies enable researchers to optimize tert-butyl 2-amino-3-(2-(thiophen-2-yl)-1H-imidazol-1-yl)propanoate for specific therapeutic applications.

In conclusion, tert-butyl 2-amino-3-(2-(thiophen-2-yl)-1H-imidazol-1-yl)propanoate (CAS No. 2137481-43-5) represents a versatile and pharmacologically relevant compound. Its structural complexity and functional diversity make it a compelling subject for further research, particularly in the context of drug discovery and medicinal chemistry. As scientific inquiries continue to evolve, this compound is poised to contribute to advancements in targeted therapies and synthetic methodologies.